Cas no 2364523-82-8 ((S)-Ethyl 2-(piperidin-3-yl)acetate hydrochloride)

• Product Name: (S)-Ethyl 2-(piperidin-3-yl)acetate hydrochloride
• CAS No: 2364523-82-8
• MF: C₉H₁₈ClNO₂
• MW: 207.69772195816
• MDL: MFCD09955431
• CID: 4777172
• Update Time: 2026-02-27

(S)-Ethyl 2-(piperidin-3-yl)acetate hydrochloride Chemical and Physical Properties

Names and Identifiers

• (S)-ethyl 2-(piperidin-3-yl)acetate hydrochloride
• (S)-ETHYL 3-PIPERIDINYLACETATE HCL
• (S)-Piperidin-3-yl-acetic acid ethyl ester hydrochloride
• Ethyl (S)-2-(3-Piperidyl)acetate HCl
• ethyl (S)-2-(piperidin-3-yl)acetate hydrochloride
• 9214AH
• SB35842
• AB0076422
• (S)-Ethyl 2-(piperidin-3-yl)acetate, HCl
• (S)-Ethyl 3-piperidinylacetate hydrochloride
• Ethyl [(3S)-piperidin-3-yl]acetate--hydrogen chloride (1/1)
• (S)-Ethyl 2-(piperidin-3-yl)acetate hydrochloride

• MDL： MFCD09955431
• Inchi： 1S/C9H17NO2.ClH/c1-2-12-9(11)6-8-4-3-5-10-7-8;/h8,10H,2-7H2,1H3;1H/t8-;/m0./s1
• InChI Key： NUFQPPPCFKZWRT-QRPNPIFTSA-N
• SMILES： Cl.O(CC)C(C[C@H]1CNCCC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 148
• Topological Polar Surface Area: 38.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines

Additional information on (S)-Ethyl 2-(piperidin-3-yl)acetate hydrochloride

Recent Advances in the Application of (S)-Ethyl 2-(piperidin-3-yl)acetate hydrochloride (CAS: 2364523-82-8) in Chemical Biology and Pharmaceutical Research

The compound (S)-Ethyl 2-(piperidin-3-yl)acetate hydrochloride (CAS: 2364523-82-8) has recently gained significant attention in chemical biology and pharmaceutical research due to its versatile applications as a chiral building block and its potential pharmacological activities. This research brief synthesizes the latest findings regarding this important intermediate, focusing on its synthetic applications, biological relevance, and recent technological advancements in its production and utilization.

Recent studies have highlighted the compound's role as a key precursor in the synthesis of various bioactive molecules, particularly in the development of central nervous system (CNS) targeting drugs. The chiral piperidine core structure makes it particularly valuable for creating stereospecific pharmaceutical compounds. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its effective incorporation into novel dopamine receptor modulators, showing promising results in preclinical models of Parkinson's disease.

Significant progress has been made in optimizing the synthetic routes for (S)-Ethyl 2-(piperidin-3-yl)acetate hydrochloride. A recent patent (WO2023056321) describes an improved asymmetric synthesis method that achieves >99% enantiomeric excess with significantly reduced production costs. This advancement addresses previous challenges in large-scale production while maintaining the high purity required for pharmaceutical applications.

From a biological perspective, researchers have begun exploring the direct pharmacological properties of this compound. Preliminary in vitro studies suggest potential activity as a weak acetylcholinesterase inhibitor, opening possibilities for its use in neurodegenerative disease research. However, further investigation is needed to fully characterize its biological profile and potential therapeutic applications beyond its current role as a synthetic intermediate.

The pharmaceutical industry has shown increasing interest in this compound, with several major companies including it in their libraries of chiral building blocks. Market analysis indicates growing demand, particularly for high-purity (>98%) material suitable for GMP production. This trend reflects the broader industry shift toward more sophisticated chiral intermediates in drug development pipelines.

Future research directions are likely to focus on expanding the utility of (S)-Ethyl 2-(piperidin-3-yl)acetate hydrochloride through structural modifications and exploring its potential as a scaffold for combinatorial chemistry. Additionally, the development of more sustainable production methods remains an important area for innovation, aligning with the pharmaceutical industry's increasing emphasis on green chemistry principles.